1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine

• Molecular Formula: C15H17N3O4S2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-4-(thiophen-3-ylmethyl)piperazine
• InChI: InChI=1S/C15H17N3O4S2/c19-18(20)14-3-1-2-4-15(14)24(21,22)17-8-6-16(7-9-17)11-13-5-10-23-12-13/h1-5,10,12H,6-9,11H2
• InChI Key: NGQAIKFRTLKGBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CSC=C2)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]

Description

1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine is an organic compound that features a piperazine ring substituted with a 2-nitrophenylsulfonyl group and a thiophen-3-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine typically involves the reaction of 1-(2-nitrophenylsulfonyl)piperazine with thiophen-3-ylmethyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas with a palladium catalyst or iron powder in acidic conditions.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide can be used.

Reduction: Common reducing agents include hydrogen gas with palladium on carbon (Pd/C) or iron powder in hydrochloric acid.

Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting the central nervous system.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It can serve as a probe or ligand in biochemical assays to study enzyme interactions or receptor binding.

Mechanism of Action

The mechanism of action of 1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors through binding interactions facilitated by its functional groups. The nitrophenylsulfonyl group can participate in hydrogen bonding or electrostatic interactions, while the thiophen-3-ylmethyl group can engage in π-π stacking or hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

1-[(4-Nitrophenyl)sulfonyl]piperazine: Similar structure but with a different position of the nitro group.

1-[(2-Nitrophenyl)sulfonyl]-4-methylpiperazine: Similar structure but with a methyl group instead of a thiophen-3-ylmethyl group.

Uniqueness

1-[(2-Nitrophenyl)sulfonyl]-4-(thiophen-3-ylmethyl)piperazine is unique due to the presence of both a nitrophenylsulfonyl group and a thiophen-3-ylmethyl group, which confer distinct electronic and steric properties. These features can influence its reactivity and interactions with biological targets, making it a valuable compound for specific applications in research and industry.